Cas no 2248973-41-1 (N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide)

• Product Name: N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide
• CAS No: 2248973-41-1
• MF: C₁₁H₉N₅O
• MW: 227.222060918808
• CID: 5453736
• PubChem ID: 138041638
• Update Time: 2025-06-09

N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide
• Z1068727806
• N-(Cyanomethyl)-4-(1,2,4-triazol-4-yl)benzamide
• EN300-26684382
• 2248973-41-1
• N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide

• Inchi： 1S/C11H9N5O/c12-5-6-13-11(17)9-1-3-10(4-2-9)16-7-14-15-8-16/h1-4,7-8H,6H2,(H,13,17)
• InChI Key： FJCKNWCXAHPKTA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C=NN=C1)NCC#N

Computed Properties

• Exact Mass: 227.08070993g/mol
• Monoisotopic Mass: 227.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.37±0.46(Predicted)

Additional information on N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide

Comprehensive Analysis of N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide (CAS No. 2248973-41-1) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide (CAS No. 2248973-41-1) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This heterocyclic benzamide derivative combines a 1,2,4-triazole moiety with a cyanomethyl group, creating a versatile scaffold for drug discovery. Researchers are particularly intrigued by its molecular interactions with biological targets, making it a promising candidate for addressing current challenges in precision medicine and targeted therapies.

The compound's structure-activity relationship (SAR) has been a focal point in recent studies, especially in the context of kinase inhibition and protein-protein interaction modulation. With the growing demand for small molecule therapeutics in oncology and inflammatory diseases, N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide offers a compelling case for further investigation. Its triazole ring system provides excellent hydrogen bonding capabilities, while the benzamide core contributes to favorable pharmacokinetic properties, addressing common concerns about drug bioavailability and metabolic stability.

Recent advancements in computational drug design have highlighted the potential of CAS 2248973-41-1 in virtual screening campaigns. The compound's molecular weight (284.27 g/mol) and lipophilicity parameters place it within the desirable range for blood-brain barrier penetration, sparking interest in central nervous system (CNS) drug development. This aligns perfectly with current industry trends toward neurotherapeutics and neurodegenerative disease research, where scientists are actively searching for novel small molecule modulators.

The synthetic accessibility of N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide makes it particularly valuable for medicinal chemistry optimization programs. Current literature suggests multiple high-yield synthetic routes to this compound, enabling rapid structure-activity exploration through parallel synthesis techniques. This characteristic is crucial in today's pharmaceutical landscape, where lead compound generation speed and efficiency are paramount for maintaining competitive drug discovery pipelines.

From a mechanistic perspective, preliminary studies indicate that this compound may influence cellular signaling pathways through interaction with ATP-binding sites of various enzymes. This mechanism aligns with current research priorities in personalized medicine, where understanding molecular targeting specificity is essential for developing next-generation therapeutics. The presence of both hydrogen bond acceptors and donors in its structure suggests potential for multi-target engagement, a feature increasingly sought after in polypharmacology approaches.

In the context of intellectual property landscape, CAS 2248973-41-1 represents an interesting case study for patent strategy in pharmaceutical development. The compound's novel chemical space offers opportunities for composition of matter claims, while its demonstrated biological activity supports potential method-of-use patents. This dual potential makes it attractive for both academic researchers and pharmaceutical companies navigating the complex drug development ecosystem.

Quality control aspects of N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide have gained attention in analytical chemistry circles. Recent method development papers describe robust HPLC purification techniques and spectroscopic characterization protocols (including NMR and mass spectrometry), addressing the growing need for compound purity standards in preclinical research. These developments are particularly relevant given increasing regulatory emphasis on reproducibility in biological assays and high-throughput screening.

The compound's potential in combination therapies represents another exciting avenue of exploration. With the rise of drug resistance challenges across multiple therapeutic areas, researchers are examining how 2248973-41-1 might synergize with existing clinical candidates to enhance efficacy or overcome mechanisms of resistance. This approach aligns with current trends toward rational drug combinations and therapeutic cocktails in complex disease management.

From a translational medicine perspective, the ADME properties (Absorption, Distribution, Metabolism, and Excretion) of N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide warrant detailed investigation. Early in vitro ADME studies suggest favorable metabolic stability profiles in microsomal assays, though comprehensive in vivo pharmacokinetic studies are needed to fully characterize its drug-like properties. These investigations are crucial for advancing the compound along the drug development pipeline toward potential clinical trials.

In conclusion, N-(cyanomethyl)-4-(4H-1,2,4-triazol-4-yl)benzamide (CAS No. 2248973-41-1) represents a fascinating case study in modern pharmaceutical research and drug discovery. Its unique chemical structure, combined with promising biological activity and synthetic tractability, positions it as a valuable tool for addressing current challenges in targeted therapy development. As research continues to unravel its full potential, this compound may well emerge as a key player in the next generation of small molecule therapeutics, contributing to advancements in precision medicine and personalized treatment strategies.